Cas no 1132814-91-5 (Tert-butyl N-[2-[1-(benzylamino)cyclobutyl]ethyl]carbamate)

• Product Name: Tert-butyl N-[2-[1-(benzylamino)cyclobutyl]ethyl]carbamate
• CAS No: 1132814-91-5
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 2150438
• Update Time: 2025-10-31

Tert-butyl N-[2-[1-(benzylamino)cyclobutyl]ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1-(benzylamino)-1-[2-(tert-butoxycarbonylamino)ethyl]cyclobutane
• tert-Butyl (2-(1-(benzylamino)cyclobutyl)ethyl)carbamate
• Tert-butyl N-[2-[1-(benzylamino)cyclobutyl]ethyl]carbamate

• Inchi： 1S/C18H28N2O2/c1-17(2,3)22-16(21)19-13-12-18(10-7-11-18)20-14-15-8-5-4-6-9-15/h4-6,8-9,20H,7,10-14H2,1-3H3,(H,19,21)
• InChI Key： WGPMLWYIDAOMRH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCCC1(CCC1)NCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 353
• Topological Polar Surface Area: 50.4

Additional information on Tert-butyl N-[2-[1-(benzylamino)cyclobutyl]ethyl]carbamate

Introduction to Tert-butyl N-[2-[1-(benzylamino)cyclobutyl]ethyl]carbamate (CAS No. 1132814-91-5)

Tert-butyl N-[2-[1-(benzylamino)cyclobutyl]ethyl]carbamate, with the CAS number 1132814-91-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its cyclobutyl and benzylamino substituents, contribute to its distinct chemical properties and make it a subject of interest for further investigation.

The synthesis and characterization of Tert-butyl N-[2-[1-(benzylamino)cyclobutyl]ethyl]carbamate involve meticulous attention to detail to ensure high purity and yield. The presence of the tert-butyl group enhances the stability of the carbamate moiety, making it more resistant to hydrolysis under various conditions. This stability is crucial for maintaining the integrity of the compound during storage and transportation, as well as during its application in biological assays.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of this compound with greater accuracy. Molecular modeling studies suggest that Tert-butyl N-[2-[1-(benzylamino)cyclobutyl]ethyl]carbamate exhibits good solubility in both aqueous and organic solvents, which is a desirable property for drug formulation. Additionally, its predicted metabolic pathways indicate that it may be efficiently processed by the liver, suggesting a potential for low systemic toxicity.

In the realm of medicinal chemistry, the benzylamino group in Tert-butyl N-[2-[1-(benzylamino)cyclobutyl]ethyl]carbamate plays a pivotal role in modulating its biological activity. This group is known to interact with various biological targets, including enzymes and receptors, which can lead to a wide range of pharmacological effects. Current research is focused on exploring these interactions to identify potential therapeutic applications, such as anti-inflammatory and analgesic properties.

The cyclobutyl moiety further contributes to the complexity and functionality of this compound. Cycloalkyl groups are often incorporated into drug molecules to enhance binding affinity and selectivity. In the case of Tert-butyl N-[2-[1-(benzylamino)cyclobutyl]ethyl]carbamate, the cyclobutyl ring may facilitate optimal positioning within biological targets, thereby improving efficacy. Preliminary studies have shown promising results in vitro, indicating that this compound may exhibit inhibitory activity against certain enzymes relevant to neurological disorders.

One of the most exciting aspects of Tert-butyl N-[2-[1-(benzylamino)cyclobutyl]ethyl]carbamate is its potential in combination therapy. The multifaceted nature of its structure allows it to interact with multiple targets simultaneously, which could lead to synergistic effects when used in conjunction with other drugs. This concept is particularly relevant in the treatment of complex diseases where multiple pathways are involved. Researchers are exploring its potential use in combination regimens for conditions such as cancer and neurodegenerative diseases.

The development of novel drug candidates like Tert-butyl N-[2-[1-(benzylamino)cyclobutyl]ethyl]carbamate relies heavily on advancements in synthetic methodologies. Recent innovations in organic synthesis have made it possible to construct complex molecules with high precision and efficiency. These advancements have not only accelerated the discovery process but also improved the quality and consistency of synthesized compounds. As a result, researchers can now access more sophisticated derivatives for further exploration.

Another area of interest is the environmental impact of pharmaceutical compounds. The biodegradability and ecological toxicity of Tert-butyl N-[2-[1-(benzylamino)cyclobutyl]ethyl]carbamate are being carefully evaluated to ensure that its use does not pose significant risks to aquatic ecosystems. Preliminary data suggest that this compound degrades relatively quickly under natural conditions, minimizing potential environmental harm. This finding is crucial for ensuring that new drug candidates meet stringent environmental safety standards.

The future prospects for Tert-butyl N-[2-[1-(benzylamino)cyclobutul]ethyl)carbamate are promising, with ongoing research aimed at elucidating its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, so too will our ability to harness the power of compounds like this one for treating human diseases.